Cas no 1185535-94-7 (2-(2-pyridin-3-ylethyl)benzoic Acid)
1185535-94-7 structure
Product Name:2-(2-pyridin-3-ylethyl)benzoic Acid
CAS No:1185535-94-7
MF:C14H13NO2
MW:227.258523702621
CID:1208142
PubChem ID:28305826
Update Time:2025-04-20
2-(2-pyridin-3-ylethyl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-pyridin-3-ylethyl)benzoic acid
- 2-(2-Pyridin-3-yl-ethyl)-benzoic acid
- 2-(2-(pyridin-3-yl)ethyl)benzoic acid
- 2-[2-(Pyridin-3-yl)ethyl]benzoic acid
- 1185535-94-7
- AKOS015855871
- DTXSID20651255
- 2-(2-pyridin-3-ylethyl)benzoic Acid
-
- Inchi: 1S/C14H13NO2/c16-14(17)13-6-2-1-5-12(13)8-7-11-4-3-9-15-10-11/h1-6,9-10H,7-8H2,(H,16,17)
- InChI Key: YLTWNWVAOWGXRU-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1CCC1C=NC=CC=1)=O
Computed Properties
- Exact Mass: 227.094628657g/mol
- Monoisotopic Mass: 227.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 50.2Ų
2-(2-pyridin-3-ylethyl)benzoic Acid Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
1185535-94-7 (2-(2-pyridin-3-ylethyl)benzoic Acid) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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